Cas no 6300-96-5 (6-phenyl-2-sulfanylidene-1,3-diazinan-4-one)

• Product Name: 6-phenyl-2-sulfanylidene-1,3-diazinan-4-one
• CAS No: 6300-96-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 1648839
• PubChem ID: 2900470
• Update Time: 2025-04-21

6-phenyl-2-sulfanylidene-1,3-diazinan-4-one Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-2-sulfanylidene-1,3-diazinan-4-one
• Ambcb6507221
• AC1MEAQE
• HMS1688M03
• 3,4,5,6-tetrahydro-6-phenyl-2-thioxopyrimidine-4(1H)-one
• MLS001205282
• 4-Phenyl-dihydro-thiouracil
• NSC44134
• 6-Phenyl-2-thioxo-tetrahydro-pyrimidin-4-on
• (+-)-4-Phenyl-2-thio-dihydro-uracil
• 2-Mercapto-6-phenyl-5,6-dihydro-3H-pyrimidin-4-one
• 6-phenyl-2-thioxo-tetrahydro-pyrimidin-4-one
• Ambcb6507221; AC1MEAQE; HMS1688M03; 3,4,5,6-tetrahydro-6-phenyl-2-thioxopyrimidine-4(1H)-one; MLS001205282; 4-Phenyl-dihydro-thiouracil; NSC44134; 6-Phenyl-2-thioxo-tetrahydro-pyrimidin-4-on; (+-)-4-Phenyl-2-thio-dihydro-uracil; 2-Mercapto-6-phenyl-5,6-dihydro-3H-pyrimidin-4-one; 6-phenyl-2-thioxo-tetrahydro-pyrimidin-4-one;
• NSC-44134
• DTXSID40387665
• 2-mercapto-6-phenyl-5,6-dihydro-4(3H)-pyrimidinone
• CHEMBL3183164
• AKOS000713304
• SMR000517959
• SCHEMBL11191557
• 6300-96-5

• Inchi： 1S/C10H10N2OS/c13-9-6-8(11-10(14)12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,12,13,14)
• InChI Key： JIBRFUJNQRGYJA-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13
• LogP: 1.77970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes